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An In-depth Technical Guide to the Material Safety Data Sheet for (S)-1-(3-
Methoxyphenyl)ethylamine

This document provides a comprehensive safety and handling guide for (S)-1-(3-
Methoxyphenyl)ethylamine (CAS No. 82796-69-8), a chiral building block frequently utilized

in organic synthesis, particularly within pharmaceutical research and development.[1] Moving

beyond the standard template of a Material Safety Data Sheet (MSDS), this guide synthesizes

regulatory data with practical, field-proven insights. It is designed for researchers, scientists,

and drug development professionals to foster a deep understanding of the compound's hazard

profile and to implement robust safety protocols grounded in the principles of chemical

reactivity and risk mitigation.

Core Hazard Profile and Chemical Rationale
(S)-1-(3-Methoxyphenyl)ethylamine is classified as a hazardous substance requiring careful

handling.[2][3] Its risk profile is rooted in its chemical structure: a primary amine attached to a

substituted aromatic ring. This functionality is the primary driver of its corrosive and toxic

properties.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear summary of its dangers.[4][5]
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[5]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[4][5]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[4][5]

Skin Sensitization Category 1/1A
H317: May cause an allergic

skin reaction.[4][5]

Acute Toxicity, Inhalation Category 3/4
H331/H332: Toxic or harmful if

inhaled.[4][6]

Aquatic Hazard (Chronic) Category 3

H412: Harmful to aquatic life

with long lasting effects.[4][5]

[6]

Expertise & Causality:

Corrosivity (H314/H318): As a primary amine, this compound is basic. On contact with

moisture on the skin or in the eyes, it can cause severe chemical burns by disrupting cell

membranes and hydrolyzing proteins. The severity (Category 1B) necessitates immediate

and thorough rinsing upon any contact.[7]

Toxicity (H302/H331): The toxicity profile is typical for biologically active amines. If ingested

or inhaled, it can be readily absorbed into the bloodstream, potentially interfering with

neurological or other physiological processes. The "harmful" and "toxic" classifications

underscore the need for stringent engineering controls like fume hoods to prevent systemic

exposure.[6]

Sensitization (H317): Repeated skin contact can lead to allergic sensitization.[4] This is a

crucial consideration for researchers who may handle this or structurally similar compounds

frequently. Once an individual is sensitized, even minute exposures can trigger a significant

allergic reaction.
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Physicochemical Data for Risk Assessment
Understanding the physical properties of a chemical is fundamental to designing safe

experiments and anticipating its behavior under various conditions.

Property Value Source

Molecular Formula C₉H₁₃NO [4][8]

Molecular Weight 151.21 g/mol [4][5]

Appearance
Colorless to very pale yellow

liquid
[2][8]

Odor Amine-like [2]

Boiling Point 66 °C @ 0.38 mmHg [6]

Density 1.023 - 1.028 g/cm³ [2][6]

Flash Point > 100 °C / > 212 °F [2][6]

pH 10.9 (10 g/L solution @ 20°C) [2]

Solubility

Soluble in organic solvents.

Limited water solubility (10

g/L).

[1][2]

Insight for Application: The high boiling point and low vapor pressure at standard temperature

suggest a limited inhalation hazard from the liquid itself at rest.[1][6] However, the risk

increases significantly if the material is heated, aerosolized, or used in a low-pressure system.

The flash point above 100°C indicates it is not classified as flammable, but it is combustible

and should be kept away from ignition sources.[2][9]

The Hierarchy of Controls: A Self-Validating System
for Safety
Effective safety management prioritizes engineering and administrative controls over sole

reliance on Personal Protective Equipment (PPE). This hierarchy provides a systematic and

robust framework for minimizing risk.
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Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Engineering Controls: Always handle (S)-1-(3-Methoxyphenyl)ethylamine inside a certified

chemical fume hood to prevent inhalation of vapors or aerosols.[3][10] An eyewash station

and safety shower must be immediately accessible.[2][7]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all experiments involving this compound. All personnel must be trained on its specific

hazards and emergency procedures.

Personal Protective Equipment (PPE): PPE is the final barrier of protection and must be

selected carefully based on the corrosive nature of the compound.[11][12]
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical safety goggles and a

face shield.[7][12]

Due to the severe eye damage

risk (H318), goggles are

mandatory. A face shield is

required when there is any

splash potential.[12][13]

Hand Protection

Chemical-resistant gloves

(e.g., neoprene, butyl rubber).

[7][12]

Standard nitrile gloves offer

only splash protection and

should be changed

immediately upon contact.[11]

For extended handling, more

robust gloves are necessary.

Always inspect gloves before

use.

Skin/Body Protection
Flame-resistant lab coat, long

pants, and closed-toe shoes.

A lab coat protects against

splashes.[11] Cotton or other

non-synthetic clothing should

be worn underneath, as

synthetic fabrics can melt to

the skin in a fire.

Respiratory Protection
Not typically required if

handled in a fume hood.

If engineering controls fail or

for large-scale spills, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[7][12]

Experimental Workflow and Protocols
A structured workflow ensures safety at every stage of handling, from receipt to disposal.
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Caption: A typical safe handling workflow for hazardous chemicals.

Protocol for Standard Laboratory Handling
Preparation: Before retrieving the chemical, ensure the fume hood is operational and the

work area is clear. Confirm the location of the nearest safety shower and eyewash station.

Don PPE: Put on all required PPE as specified in the table above.

Transport: Transport the chemical container in a secondary, chemically resistant container.

Dispensing: Perform all transfers and dispensing of the liquid inside the fume hood. Use

appropriate tools (e.g., pipette, syringe) to avoid splashes.

Post-Handling: Securely close the primary container. Decontaminate any surfaces that may

have been exposed.

Waste: Dispose of contaminated consumables (e.g., pipette tips, gloves) in a designated,

labeled hazardous waste container.[2]

Doff PPE: Remove PPE in the correct order (gloves first) to avoid self-contamination. Wash

hands thoroughly with soap and water.

Protocol for Storage
Location: Store in a cool, dry, well-ventilated area designated for corrosive materials.[2][3]

Container: Keep the container tightly closed to prevent absorption of moisture and CO₂ from

the air.[2]
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Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid anhydrides, and

acid chlorides.[3] Accidental mixing can cause violent reactions.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard pictograms.

Emergency Response Protocols
Immediate and correct action is critical in the event of an exposure or spill.

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately flush with water
for at least 15 minutes.

Immediately flush with water
for at least 15 minutes,

lifting eyelids.
Move to fresh air. Do NOT induce vomiting.

Remove contaminated clothing.

Seek immediate
medical attention.

Remove contact lenses,
if possible.

Seek immediate
medical attention.

If not breathing,
give artificial respiration.

Seek immediate
medical attention.

Rinse mouth with water.

Seek immediate
medical attention.

Click to download full resolution via product page

Caption: Decision-making workflow for first aid response to chemical exposure.

First-Aid Measures
General Advice: Show the Safety Data Sheet to the attending medical professional.[2]

Immediate medical attention is required for all but the most minor, quickly decontaminated

exposures.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[2][14] Remove contact lenses if present and
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easy to do.[2] Seek immediate medical attention.[7]

Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with

plenty of soap and water for at least 15 minutes.[2][14] Seek immediate medical attention as

chemical burns may not be immediately apparent.[3]

Inhalation: Move the individual to fresh air at once.[2][14] If breathing is difficult or has

stopped, provide artificial respiration (avoiding mouth-to-mouth if the substance was

ingested).[3] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[2][3] This is critical, as the corrosive nature of the

compound can cause secondary damage to the esophagus during emesis.[3] Rinse the

mouth with water and have the person drink plenty of water if they are conscious.[2] Seek

immediate medical attention.[7]

Spill Response Protocol
Evacuate: Immediately alert others and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control: Prevent the spill from spreading by using an inert absorbent material (e.g., sand,

vermiculite). Do not use combustible materials like paper towels to absorb the bulk of the

spill.

Neutralize & Absorb: For small spills, cautiously neutralize with a weak acid (e.g., citric acid

solution) before soaking up with an inert absorbent material.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[2][10]

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the appropriate safety personnel.

Disposal Considerations
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Chemical waste must be handled in accordance with all local, regional, and national

regulations.[9][15]

Waste Stream: Dispose of unused (S)-1-(3-Methoxyphenyl)ethylamine and any spill

cleanup materials as hazardous chemical waste.

Containerization: Use a designated, properly labeled, and sealed container for waste.

Prohibition: Never dispose of this chemical down the drain or in general waste, as it is

harmful to aquatic life.[2][5]

This guide is intended to augment, not replace, the official Safety Data Sheet provided by the

manufacturer and the established safety protocols of your institution. A culture of safety,

grounded in a thorough understanding of the chemicals being handled, is paramount to

successful and safe research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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